Cas no 105902-68-9 (1-(3-nitrophenyl)hexan-1-one)
1-(3-nitrophenyl)hexan-1-one structure
Product Name:1-(3-nitrophenyl)hexan-1-one
CAS No:105902-68-9
MF:C12H15NO3
MW:221.252403497696
CID:1169727
PubChem ID:12026868
Update Time:2025-04-20
1-(3-nitrophenyl)hexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenyl)hexan-1-one
- DTXSID60476045
- 105902-68-9
- 1-Hexanone, 1-(3-nitrophenyl)-
-
- Inchi: 1S/C12H15NO3/c1-2-3-4-8-12(14)10-6-5-7-11(9-10)13(15)16/h5-7,9H,2-4,8H2,1H3
- InChI Key: FNASGZYMJWPNFO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])CCCCC
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
1-(3-nitrophenyl)hexan-1-one Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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